BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Methoxy-4-methylpyridin-3-amine molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

5-Methoxy-4-methylpyridin-3-
Compound Name:
amine

Cat. No.: B1354662

Technical Data: 5-Methoxy-4-methylpyridin-3-
amine

This document provides the core physicochemical properties of 5-Methoxy-4-methylpyridin-3-
amine, a compound of interest for researchers and scientists in drug development and
chemical synthesis.

Physicochemical Properties

The fundamental molecular data for 5-Methoxy-4-methylpyridin-3-amine and its common
hydrochloride salt form are summarized below. These values are critical for stoichiometric
calculations, analytical characterization, and experimental design.
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Property Value Reference
Molecular Formula C7H10N20 [1]
Molecular Weight 138.17 g/mol [1]
Exact Mass 138.079312947 Da [1]
CAS Number 77903-28-7 [1]

5-Methoxy-4-methylpyridin-3-

HCI Salt Form amine hydrochloride

Molecular Formula C7H11CIN20 [2][3]
Molecular Weight 174.63 g/mol [2]
CAS Number 1185094-00-1 [2]

Logical Relationship of Compound Forms

The relationship between the free base form of the compound and its hydrochloride salt is a

fundamental acid-base reaction. This is a common practice in pharmaceutical chemistry to

improve the solubility and stability of amine-containing compounds.

Relationship between Free Base and HCI Salt

5-Methoxy-4-methylpyridin-3-amine

(Free Base) + HCl —
C7H10N20 - HCI (Deprotonation

5-Methoxy-4-methylpyridin-3-amine HCI
(Hydrochloride Salt)
C7H11CIN20

Click to download full resolution via

Figure 1: Acid-Base Reaction.

Need Custom Synthesis?

product page

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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